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Compound of Interest

Compound Name: 4'-Diethylaminoacetophenone

Cat. No.: B1329818

CAS Number: 5520-66-1

This technical guide provides a comprehensive overview of 4'-Diethylaminoacetophenone, a
valuable chemical intermediate. The information is tailored for researchers, scientists, and
professionals in drug development, presenting key chemical data, detailed experimental
protocols, and relevant pathway diagrams.

Core Chemical Information

4'-Diethylaminoacetophenone, also known as p-Diethylaminoacetophenone or 1-(4-
(diethylamino)phenyl)ethanone, is an aromatic ketone. Its chemical structure features a phenyl
ring substituted with an acetyl group and a diethylamino group at the para position.

Physicochemical Properties

The fundamental properties of 4'-Diethylaminoacetophenone are summarized in the table
below for easy reference.
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Property Value Source(s)
CAS Number 5520-66-1 [1]
Molecular Formula C12H17NO [1]
Molecular Weight 191.27 g/mol [1]

Light yellow to brown
Appearance

powder/crystal
Melting Point 47-50 °C
Boiling Point (Predicted) 313.9+25.0°C
Density (Predicted) 0.996 £ 0.06 g/cm3
Solubility Soluble in organic solvents.
pKa (Predicted) 3.72+£0.32

Synthesis of 4'-Diethylaminoacetophenone

The primary synthetic route to 4'-Diethylaminoacetophenone is the Friedel-Crafts acylation of
N,N-diethylaniline. This electrophilic aromatic substitution reaction introduces an acetyl group
onto the aromatic ring, predominantly at the para position due to the activating and para-
directing nature of the diethylamino group.

General Experimental Protocol: Friedel-Crafts Acylation

This protocol is a general representation of the Friedel-Crafts acylation and can be adapted for
the synthesis of 4'-Diethylaminoacetophenone.

Materials:
» N,N-diethylaniline (starting material)
o Acetyl chloride (acylating agent)

e Anhydrous aluminum chloride (Lewis acid catalyst)
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Methylene chloride (solvent)

e Ice

Concentrated Hydrochloric Acid

Saturated Sodium Bicarbonate Solution

Anhydrous Magnesium Sulfate
Procedure:

 In a round-bottomed flask equipped with an addition funnel and a reflux condenser under a
nitrogen atmosphere, suspend anhydrous aluminum chloride in methylene chloride.[2]

o Cool the mixture to 0°C using an ice/water bath.[2]

o Slowly add a solution of acetyl chloride in methylene chloride to the cooled suspension over
a period of 10 minutes.[2]

» Following the addition of acetyl chloride, add a solution of N,N-diethylaniline in methylene
chloride dropwise, maintaining the temperature at 0°C.[2]

 After the addition is complete, remove the ice bath and allow the reaction mixture to warm to
room temperature. Stir for an additional 15 minutes.[2]

o Carefully pour the reaction mixture into a beaker containing a mixture of ice and
concentrated hydrochloric acid to quench the reaction.[2]

» Transfer the mixture to a separatory funnel. Collect the organic layer and extract the
agueous layer with methylene chloride.[2]

o Combine the organic layers and wash sequentially with a saturated sodium bicarbonate
solution and water.[2]

o Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent
under reduced pressure.[2]
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e The crude product can be purified by distillation or recrystallization.

Caption: Experimental workflow for the synthesis of 4'-Diethylaminoacetophenone.

Spectroscopic Data

The structural confirmation of 4'-Diethylaminoacetophenone relies on various spectroscopic
techniques.

Mass Spectrometry

The mass spectrum of the related compound, 2-bromo-1-[4-(diethylamino)phenyl]ethanone,
shows characteristic fragments at m/z 176 and 108, which can be indicative of the
diethylaminobenzoyl portion of the molecule.[3]

Infrared (IR) and Raman Spectroscopy

FTIR and Raman spectra are available for 4'-Diethylaminoacetophenone and can be used
for structural confirmation by identifying characteristic vibrational modes of the functional
groups present.[3]

Signaling Pathways and Logical Relationships

The synthesis of 4'-Diethylaminoacetophenone via Friedel-Crafts acylation involves a well-
defined electrophilic aromatic substitution mechanism.
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Caption: Mechanism of Friedel-Crafts acylation for 4'-Diethylaminoacetophenone synthesis.

Safety Information

4'-Diethylaminoacetophenone is classified with the following GHS hazard statements:

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

Standard laboratory safety precautions, including the use of personal protective equipment

such as gloves and safety glasses, should be followed when handling this compound. The

synthesis procedure involves corrosive and water-sensitive reagents and should be performed

in a well-ventilated fume hood.

Applications
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4'-Diethylaminoacetophenone serves as an important intermediate in the synthesis of various
organic compounds, including dyes and pharmaceuticals. Its utility in the preparation of
photocurable coatings and inks has also been noted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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